Cas no 2169127-41-5 (trans-3-(difluoromethyl)cyclobutane-1-carboxamide)

• Product Name: trans-3-(difluoromethyl)cyclobutane-1-carboxamide
• CAS No: 2169127-41-5
• MF: C₆H₉F₂NO
• MW: 149.138568639755
• MDL: MFCD31537517
• CID: 5290146
• Update Time: 2026-03-10

trans-3-(difluoromethyl)cyclobutane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• (1r,3r)-3-(difluoromethyl)cyclobutane-1-carboxamide
• trans-3-(difluoromethyl)cyclobutane-1-carboxamide

• MDL： MFCD31537517
• Inchi： 1S/C6H9F2NO/c7-5(8)3-1-4(2-3)6(9)10/h3-5H,1-2H2,(H2,9,10)
• InChI Key： UCSFYADRJPRRDK-UHFFFAOYSA-N
• SMILES： C1(C(N)=O)CC(C(F)F)C1

Additional information on trans-3-(difluoromethyl)cyclobutane-1-carboxamide

Recent Advances in the Study of trans-3-(difluoromethyl)cyclobutane-1-carboxamide (CAS: 2169127-41-5)

In recent years, the compound trans-3-(difluoromethyl)cyclobutane-1-carboxamide (CAS: 2169127-41-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane ring and difluoromethyl group, has shown promising potential in various therapeutic applications. The following sections provide an in-depth analysis of the latest research findings, methodologies, and implications associated with this compound.

The primary focus of recent studies has been on the synthesis and optimization of trans-3-(difluoromethyl)cyclobutane-1-carboxamide. Researchers have employed advanced techniques such as asymmetric catalysis and flow chemistry to achieve high yields and enantiomeric purity. These synthetic approaches are critical for scaling up production and ensuring the compound's suitability for preclinical and clinical trials.

Pharmacological evaluations have revealed that trans-3-(difluoromethyl)cyclobutane-1-carboxamide exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, in vitro studies demonstrated its ability to suppress the activity of cyclooxygenase-2 (COX-2) with an IC50 value in the nanomolar range. This finding suggests its potential as a lead compound for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's role in oncology. Preliminary data indicate that trans-3-(difluoromethyl)cyclobutane-1-carboxamide can induce apoptosis in certain cancer cell lines by modulating key signaling pathways, such as the PI3K/AKT/mTOR axis. These results highlight its dual therapeutic potential, warranting further exploration in both inflammatory and oncological contexts.

Structural-activity relationship (SAR) studies have also been conducted to elucidate the molecular determinants of the compound's efficacy. Modifications to the cyclobutane ring and the difluoromethyl group have been systematically evaluated, leading to the identification of analogs with improved pharmacokinetic profiles. These insights are invaluable for the design of next-generation derivatives with enhanced therapeutic indices.

Despite these promising advancements, challenges remain in the clinical translation of trans-3-(difluoromethyl)cyclobutane-1-carboxamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the compound's progression into clinical trials.

In conclusion, trans-3-(difluoromethyl)cyclobutane-1-carboxamide represents a compelling candidate for drug development, with demonstrated efficacy in both anti-inflammatory and anticancer applications. Continued research efforts, particularly in optimizing its pharmacological properties and elucidating its mechanism of action, will be crucial for realizing its full therapeutic potential. This compound exemplifies the intersection of chemical innovation and biological relevance, offering exciting opportunities for future discoveries in the pharmaceutical sciences.